Cas no 863216-28-8 (N-(2-Chloro-6-fluorobenzyl)-6,7-diethoxyquinazolin-4-amine)

• Product Name: N-(2-Chloro-6-fluorobenzyl)-6,7-diethoxyquinazolin-4-amine
• CAS No: 863216-28-8
• MF: C₁₉H₁₉ClFN₃O₂
• MW: 375.824466943741
• MDL: MFCD18207052
• CID: 835671
• PubChem ID: 25176135
• Update Time: 2025-10-29

N-(2-Chloro-6-fluorobenzyl)-6,7-diethoxyquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, N-[(2-chloro-6-fluorophenyl)methyl]-6,7-diethoxy-
• N-(2-CHLORO-6-FLUOROBENZYL)-6,7-DIETHOXYQUINAZOLIN-4-AMINE
• N-[(2-chloro-6-fluorophenyl)methyl]-6,7-diethoxyquinazolin-4-amine
• N-[(2-Chloro-6-fluorophenyl)methyl]-6,7-diethoxy-4-quinazolinamine (ACI)
• 863216-28-8
• CS-M0251
• AKOS037650081
• SCHEMBL14156620
• CS-14229
• N-(2-Chloro-6-fluorobenzyl)-6,7-diethoxyquinazolin-4-amine

• MDL： MFCD18207052
• Inchi： 1S/C19H19ClFN3O2/c1-3-25-17-8-12-16(9-18(17)26-4-2)23-11-24-19(12)22-10-13-14(20)6-5-7-15(13)21/h5-9,11H,3-4,10H2,1-2H3,(H,22,23,24)
• InChI Key： CSNJUXBSCBRAOR-UHFFFAOYSA-N
• SMILES： FC1C(CNC2C3C(=CC(=C(C=3)OCC)OCC)N=CN=2)=C(Cl)C=CC=1

Computed Properties

• Exact Mass: 375.1149827g/mol
• Monoisotopic Mass: 375.1149827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.3
• XLogP3: 4.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(2-Chloro-6-fluorobenzyl)-6,7-diethoxyquinazolin-4-amine

N-(2-Chloro-6-fluorobenzyl)-6,7-diethoxyquinazolin-4-amine: A Comprehensive Overview

The compound N-(2-Chloro-6-fluorobenzyl)-6,7-diethoxyquinazolin-4-amine, identified by the CAS number 863216-28-8, is a structurally complex organic molecule with significant potential in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of quinazoline derivatives, which have been extensively studied due to their diverse biological activities and applications in drug design.

The molecular structure of N-(2-Chloro-6-fluorobenzyl)-6,7-diethoxyquinazolin-4-amine comprises a quinazoline core, a benzyl group substituted with chlorine and fluorine atoms, and ethoxy groups at positions 6 and 7 of the quinazoline ring. The presence of these substituents significantly influences the compound's physicochemical properties, stability, and bioavailability, making it a promising candidate for therapeutic interventions.

Recent studies have highlighted the potential of quinazoline derivatives as inhibitors of various enzymes and signaling pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, research published in the Journal of Medicinal Chemistry demonstrated that certain quinazoline analogs exhibit potent anti-proliferative activity against cancer cell lines by targeting key oncogenic pathways.

The synthesis of N-(2-Chloro-6-fluorobenzyl)-6,7-diethoxyquinazolin-4-amine involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and functional group transformations. The strategic introduction of chlorine and fluorine substituents on the benzyl group enhances the molecule's lipophilicity and selectivity for specific biological targets.

In terms of pharmacokinetics, the ethoxy groups at positions 6 and 7 of the quinazoline ring contribute to improved solubility and absorption profiles, which are critical factors for drug delivery systems. Additionally, these substituents may also play a role in modulating the compound's interaction with cellular membranes and transport proteins.

Emerging research has also explored the use of N-(2-Chloro-6-fluorobenzyl)-6,7-diethoxyquinazolin-4-amine as a potential lead compound for developing novel anti-inflammatory agents. Studies conducted at leading pharmaceutical institutions have shown that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines, suggesting its potential utility in treating chronic inflammatory conditions.

The development of quinazoline derivatives like N-(2-Chloro-6-fluorobenzyl)-6,7-diethoxyquinazolin-4-amine is further supported by advancements in computational chemistry and high-throughput screening technologies. These tools enable researchers to optimize molecular structures for enhanced efficacy and reduced toxicity profiles.

In conclusion, N-(2-Chloro-6-fluorobenzyl)-6,7-diethoxyquinazolin-4-amine represents a cutting-edge example of how structural modifications can be leveraged to create innovative therapeutic agents. With ongoing research uncovering new insights into its biological activities and pharmacokinetic properties, this compound holds immense promise for advancing modern medicine.